![molecular formula C14H15F3N2O2 B3122828 (3Z,5Z)-6-(dimethylamino)-1,1,1-trifluoro-4-(2-hydroxyanilino)-3,5-hexadien-2-one CAS No. 303986-93-8](/img/structure/B3122828.png)
(3Z,5Z)-6-(dimethylamino)-1,1,1-trifluoro-4-(2-hydroxyanilino)-3,5-hexadien-2-one
Overview
Description
(3Z,5Z)-6-(dimethylamino)-1,1,1-trifluoro-4-(2-hydroxyanilino)-3,5-hexadien-2-one is a useful research compound. Its molecular formula is C14H15F3N2O2 and its molecular weight is 300.28 g/mol. The purity is usually 95%.
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Scientific Research Applications
Betalains: Chemistry and Biochemistry
Betalains, like the specified compound, are involved in plant chemistry. Khan and Giridhar (2015) discuss betalains, which are pigments with a nitrogenous core structure, highlighting their roles, synthesis, and applications. Betalains have been studied for their antioxidant properties and potential health benefits, suggesting a similar interest could be explored for other nitrogenous compounds (Khan & Giridhar, 2015).
Fluorinated Compounds: Sources and Health Risks
The study of fluorinated alternatives to persistent organic pollutants (POPs) by Wang et al. (2019) explores the environmental and health impacts of these compounds. Given the trifluoro component in the specified compound, research into fluorinated compounds' toxicity and environmental fate is relevant (Wang et al., 2019).
Furan Derivatives: From Plant Biomass
Chernyshev, Kravchenko, and Ananikov (2017) review the conversion of plant biomass into furan derivatives, highlighting the potential of such compounds in creating sustainable materials and fuels. This indicates the broader interest in utilizing organic compounds for innovative applications (Chernyshev et al., 2017).
Amyloid Imaging in Alzheimer's Disease
Research into specific imaging agents for Alzheimer's disease, as discussed by Nordberg (2007), showcases the application of chemical compounds in medical diagnostics. The study of compounds that bind to specific brain receptors or structures for imaging purposes could relate to research into compounds with specific binding properties (Nordberg, 2007).
Properties
IUPAC Name |
(3Z,5Z)-6-(dimethylamino)-1,1,1-trifluoro-4-(2-hydroxyanilino)hexa-3,5-dien-2-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15F3N2O2/c1-19(2)8-7-10(9-13(21)14(15,16)17)18-11-5-3-4-6-12(11)20/h3-9,18,20H,1-2H3/b8-7-,10-9- | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPAQFSQEBYBBHR-QRLRYFCNSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C=CC(=CC(=O)C(F)(F)F)NC1=CC=CC=C1O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)/C=C\C(=C\C(=O)C(F)(F)F)\NC1=CC=CC=C1O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15F3N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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